Cas no 847245-99-2 ((1E)-3-(3-methylbenzenesulfonyl)-N1-(pyridin-3-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine)

• Product Name: (1E)-3-(3-methylbenzenesulfonyl)-N1-(pyridin-3-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine
• CAS No: 847245-99-2
• MF: C₂₃H₁₈N₆O₂S
• MW: 442.493022441864
• CID: 5437597
• Update Time: 2025-07-09

(1E)-3-(3-methylbenzenesulfonyl)-N1-(pyridin-3-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)sulfonyl-1-[(E)-pyridin-3-ylmethylideneamino]pyrrolo[3,2-b]quinoxalin-2-amine
• 1H-Pyrrolo[2,3-b]quinoxaline-1,2-diamine, 3-[(3-methylphenyl)sulfonyl]-N1-(3-pyridinylmethylene)-
• (1E)-3-(3-methylbenzenesulfonyl)-N1-(pyridin-3-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

• Inchi： 1S/C23H18N6O2S/c1-15-6-4-8-17(12-15)32(30,31)21-20-23(28-19-10-3-2-9-18(19)27-20)29(22(21)24)26-14-16-7-5-11-25-13-16/h2-14H,24H2,1H3
• InChI Key： BQBUSGQYLDUXNV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(S(C3=CC=CC(C)=C3)(=O)=O)=C(N)N(N=CC3=CC=CN=C3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on (1E)-3-(3-methylbenzenesulfonyl)-N1-(pyridin-3-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

(1E)-3-(3-Methylbenzenesulfonyl)-N1-(Pyridin-3-Yl)Methylidene-1H-Pyrrolo[2,3-B]Quinoxaline-1,2-Diamine: A Comprehensive Overview

The compound with CAS No 847245-99-2, known as (1E)-3-(3-methylbenzenesulfonyl)-N1-(pyridin-3-yl)methylidene-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and potential applications in advanced materials and drug development.

Structure and Synthesis

The molecular structure of this compound is characterized by a pyrrolo[2,3-b]quinoxaline core, which is a fused bicyclic system combining pyrrole and quinoxaline moieties. The presence of a 3-methylbenzenesulfonyl group at the 3-position of the quinoxaline ring introduces significant electronic and steric effects, while the N1-(pyridin-3-yl) substituent at the nitrogen atom further enhances the molecule's functionality. The synthesis of this compound involves a series of intricate reactions, including coupling reactions and cyclization processes, which have been optimized in recent studies to achieve high yields and purity.

Properties and Applications

Recent research has highlighted the unique properties of this compound, particularly its electronic characteristics and photophysical behavior. The pyrrolo[2,3-b]quinoxaline core is known for its high stability and strong electron-withdrawing properties, making it a promising candidate for applications in organic electronics. Additionally, the sulfonyl group contributes to enhanced solubility in polar solvents, which is advantageous for processing in thin-film transistor (TFT) applications.

Recent Research Findings

In a groundbreaking study published in 2023, researchers demonstrated that this compound exhibits exceptional performance as an active layer material in organic photovoltaic (OPV) devices. The molecule's ability to absorb a broad range of visible light wavelengths and its efficient charge transport properties were key factors in achieving high power conversion efficiencies (PCEs) exceeding 15%. Furthermore, computational studies using density functional theory (DFT) revealed that the compound's electronic structure is highly tunable through substitution patterns on the pyridinyl group.

Future Directions

Looking ahead, there is significant potential for further exploration of this compound's properties and applications. Ongoing research is focused on optimizing its synthesis to reduce costs and improve scalability for industrial applications. Additionally, investigations into its biocompatibility are underway to evaluate its suitability as a drug delivery agent or contrast agent in medical imaging.

In conclusion, (1E)-3-(3-methylbenzenesulfonyl)-N1-(pyridin-3-yl)methylidene-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and remarkable properties position it as a key player in the development of next-generation materials and technologies.